Cas no 2171496-92-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid
• CAS No: 2171496-92-5
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6188267
• PubChem ID: 165548889
• Update Time: 2025-05-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid
• EN300-1481573
• 2171496-92-5
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-[4-(prop-2-yn-1-yl)piperazin-1-yl]pentanoic acid

• Inchi： 1S/C27H29N3O5/c1-2-13-29-14-16-30(17-15-29)26(33)24(11-12-25(31)32)28-27(34)35-18-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h1,3-10,23-24H,11-18H2,(H,28,34)(H,31,32)
• InChI Key： YEYHIDQXQWWDNV-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCN(CC#C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid (CAS No. 2171496-92-5)

In the rapidly evolving field of peptide synthesis and drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid (CAS No. 2171496-92-5) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in the development of bioconjugates and targeted therapeutics. Its unique structural features, including the prop-2-yn-1-yl piperazine moiety, make it highly valuable for click chemistry applications, a technique widely used in bioorthogonal labeling and drug delivery systems.

The growing interest in Fmoc-protected compounds like 2171496-92-5 is driven by their versatility in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on precision medicine and personalized therapies, where such compounds enable the creation of customizable peptide sequences. A common question in scientific forums is: "How does Fmoc deprotection impact the stability of intermediates like 2171496-92-5?" Studies suggest that optimal piperazine-based linkers enhance solubility and reduce aggregation, addressing challenges in peptide purification.

From an SEO perspective, trending queries include "applications of Fmoc-amino acids in cancer research" and "click chemistry reagents for bioconjugation." These topics align with the compound’s utility in designing antibody-drug conjugates (ADCs), a hotspot in oncology drug development. The propynyl group in 2171496-92-5 facilitates CuAAC reactions (Copper-catalyzed Azide-Alkyne Cycloaddition), a method praised for its efficiency in biomolecular tagging.

Another key advantage of CAS 2171496-92-5 lies in its compatibility with automated peptide synthesizers, a feature frequently searched by pharmaceutical manufacturers. Recent publications highlight its use in peptide-based vaccines, particularly for infectious diseases and immunotherapy. The compound’s carboxylic acid terminus allows further functionalization, making it a favorite for structure-activity relationship (SAR) studies.

Environmental and green chemistry advocates also explore 2171496-92-5 due to its potential in solvent-free synthesis protocols. Laboratories prioritizing sustainable practices often ask: "Can Fmoc-piperazine derivatives reduce organic waste in peptide production?" Preliminary data indicate that such compounds minimize byproducts, aligning with EPA guidelines for green manufacturing.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-yn-1-yl)piperazin-1-ylpentanoic acid represents a nexus of innovation in peptide chemistry and bioconjugation. Its relevance to drug discovery, diagnostic tools, and sustainable synthesis ensures its prominence in both academic and industrial research, answering the demand for high-precision biochemical tools.